Cas no 1806045-75-9 (6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid
• CAS No: 1806045-75-9
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4922441
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid

• Inchi： 1S/C8H6F3NO2/c9-7(10)5-2-1-4(3-6(13)14)8(11)12-5/h1-2,7H,3H2,(H,13,14)
• InChI Key： OMRUKQAGDXUCGQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(F)F)=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid

Introduction to 6-(Difluoromethyl)-2-fluoropyridine-3-acetic Acid (CAS No. 1806045-75-9)

6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid, identified by its CAS number 1806045-75-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its difluoromethyl and fluoropyridine moieties, exhibits a unique structural framework that makes it a promising candidate for the development of novel therapeutic agents.

The< strong>fluorine atoms incorporated into the pyridine ring and the acetic acid side chain contribute to the compound's enhanced metabolic stability and binding affinity, which are critical factors in drug design. The presence of multiple fluorine atoms also imparts electronic and steric effects that can be fine-tuned to optimize pharmacokinetic properties. These attributes have positioned 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid as a key intermediate in the synthesis of various bioactive molecules.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their diverse biological activities. Studies have demonstrated that compounds containing fluorine atoms often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The< strong>difluoromethyl group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, making it a valuable moiety in drug discovery.

One of the most compelling aspects of 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid is its potential application in the development of small-molecule inhibitors targeting various disease pathways. For instance, research has shown that fluorinated pyridines can serve as effective scaffolds for creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong>fluoropyridine core of this compound has been explored in several preclinical studies for its ability to modulate enzyme activity and interfere with signaling pathways involved in disease progression.

The acetic acid moiety in 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid also contributes to its versatility as a synthetic building block. Acetic acid derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets. This feature has been leveraged in the design of protease inhibitors, which are essential in treating conditions such as HIV/AIDS and hepatitis C.

Recent advancements in computational chemistry have further enhanced the utility of 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid. Molecular modeling studies have revealed that the< strong>difluoromethyl group can be strategically positioned to optimize binding interactions with biological targets. These insights have guided the development of more potent and selective drug candidates.

The synthesis of 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the pyridine ring is particularly challenging due to the high reactivity of fluorinating agents. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further research and development.

In conclusion, 6-(Difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1806045-75-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of< strong>difluoromethyl and< strong>fluoropyridine groups, make it an attractive scaffold for drug discovery. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of next-generation therapeutics.